Leucodopachrome
Leucodopachrome
Leucodopachrome, also known as cyclo-dopa, belongs to the class of organic compounds known as indolecarboxylic acids. Indolecarboxylic acids are compounds containing a carboxylic acid group linked to an indole. Leucodopachrome is soluble (in water) and a very weakly acidic compound (based on its pKa). Leucodopachrome has been primarily detected in feces. In humans, leucodopachrome is involved in the tyrosine metabolism pathway and the disulfiram action pathway. Leucodopachrome is also involved in several metabolic disorders, some of which include tyrosinemia, transient, OF the newborn pathway, the hawkinsinuria pathway, dopamine beta-hydroxylase deficiency, and the alkaptonuria pathway. Outside of the human body, leucodopachrome can be found in a number of food items such as flaxseed, pummelo, chia, and common mushroom. This makes leucodopachrome a potential biomarker for the consumption of these food products.
Leucodopachrome is indoline substituted with hydroxy groups at C-5 and -6 and a carboxy group at C-2, and with S stereochemistry at C-2. It has a role as a metabolite. It is a member of indoles and a hydroxy monocarboxylic acid.
Leucodopachrome is indoline substituted with hydroxy groups at C-5 and -6 and a carboxy group at C-2, and with S stereochemistry at C-2. It has a role as a metabolite. It is a member of indoles and a hydroxy monocarboxylic acid.
Brand Name:
Vulcanchem
CAS No.:
18766-67-1
VCID:
VC0102365
InChI:
InChI=1S/C9H9NO4/c11-7-2-4-1-6(9(13)14)10-5(4)3-8(7)12/h2-3,6,10-12H,1H2,(H,13,14)/t6-/m0/s1
SMILES:
C1C(NC2=CC(=C(C=C21)O)O)C(=O)O
Molecular Formula:
C9H9NO4
Molecular Weight:
195.17 g/mol
Leucodopachrome
CAS No.: 18766-67-1
Main Products
VCID: VC0102365
Molecular Formula: C9H9NO4
Molecular Weight: 195.17 g/mol
| CAS No. | 18766-67-1 |
|---|---|
| Product Name | Leucodopachrome |
| Molecular Formula | C9H9NO4 |
| Molecular Weight | 195.17 g/mol |
| IUPAC Name | (2S)-5,6-dihydroxy-2,3-dihydro-1H-indole-2-carboxylic acid |
| Standard InChI | InChI=1S/C9H9NO4/c11-7-2-4-1-6(9(13)14)10-5(4)3-8(7)12/h2-3,6,10-12H,1H2,(H,13,14)/t6-/m0/s1 |
| Standard InChIKey | JDWYRSDDJVCWPB-LURJTMIESA-N |
| Isomeric SMILES | C1[C@H](NC2=CC(=C(C=C21)O)O)C(=O)O |
| SMILES | C1C(NC2=CC(=C(C=C21)O)O)C(=O)O |
| Canonical SMILES | C1C(NC2=CC(=C(C=C21)O)O)C(=O)O |
| Physical Description | Solid |
| Description | Leucodopachrome, also known as cyclo-dopa, belongs to the class of organic compounds known as indolecarboxylic acids. Indolecarboxylic acids are compounds containing a carboxylic acid group linked to an indole. Leucodopachrome is soluble (in water) and a very weakly acidic compound (based on its pKa). Leucodopachrome has been primarily detected in feces. In humans, leucodopachrome is involved in the tyrosine metabolism pathway and the disulfiram action pathway. Leucodopachrome is also involved in several metabolic disorders, some of which include tyrosinemia, transient, OF the newborn pathway, the hawkinsinuria pathway, dopamine beta-hydroxylase deficiency, and the alkaptonuria pathway. Outside of the human body, leucodopachrome can be found in a number of food items such as flaxseed, pummelo, chia, and common mushroom. This makes leucodopachrome a potential biomarker for the consumption of these food products. Leucodopachrome is indoline substituted with hydroxy groups at C-5 and -6 and a carboxy group at C-2, and with S stereochemistry at C-2. It has a role as a metabolite. It is a member of indoles and a hydroxy monocarboxylic acid. |
| Synonyms | 2,3-dihydro-5,6-dihydroxyindole-2-carboxylate leukodopachrome |
| PubChem Compound | 161255 |
| Last Modified | Nov 11 2021 |
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